Cas no 866621-25-2 (methyl (E)-3-(1-acetylpyrazol-4-yl)prop-2-enoate)

• Product Name: methyl (E)-3-(1-acetylpyrazol-4-yl)prop-2-enoate
• CAS No: 866621-25-2
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 1855077
• PubChem ID: 25137630
• Update Time: 2025-04-21

methyl (E)-3-(1-acetylpyrazol-4-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (E)-3-(1-acetylpyrazol-4-yl)prop-2-enoate
• LogP
• YMJTVSONSPGBKF-ONEGZZNKSA-N
• Methyl (2E)-3-(1-acetyl-1H-pyrazol-4-yl)prop-2-enoate
• 866621-25-2
• SCHEMBL12497679
• AKOS006287649
• (E)-methyl 3-(1-acetyl-1H-pyrazol-4-yl)acrylate
• DTXSID00648820
• METHYL 3-(1-ACETYL-1H-PYRAZOL-4-YL)ACRYLATE

• Inchi： 1S/C9H10N2O3/c1-7(12)11-6-8(5-10-11)3-4-9(13)14-2/h3-6H,1-2H3/b4-3+
• InChI Key： YMJTVSONSPGBKF-ONEGZZNKSA-N
• SMILES： O=C(C)N1C=C(/C=C/C(=O)OC)C=N1

Computed Properties

• Exact Mass: 194.06914219Da
• Monoisotopic Mass: 194.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.2Ų